Cas no 24867-19-4 (2,4,6-Pyrimidinetriamine,5-ethyl-)

2,4,6-Pyrimidinetriamine,5-ethyl- structure
24867-19-4 structure
Product Name:2,4,6-Pyrimidinetriamine,5-ethyl-
CAS No:24867-19-4
MF:C6H11N5
MW:153.185039758682
CID:289910
PubChem ID:90636
Update Time:2025-04-19

2,4,6-Pyrimidinetriamine,5-ethyl- Chemical and Physical Properties

Names and Identifiers

    • 2,4,6-Pyrimidinetriamine,5-ethyl-
    • 5-Ethylpyrimidine-2,4,6-triamine
    • 2,4,6-Pyrimidinetriamine, 5-ethyl-
    • EINECS 246-506-7
    • J529SER567
    • 5-Ethyl-2,4,6-pyrimidinetriamine
    • DTXSID30179576
    • NS00027756
    • 24867-19-4
    • Inchi: 1S/C6H11N5/c1-2-3-4(7)10-6(9)11-5(3)8/h2H2,1H3,(H6,7,8,9,10,11)
    • InChI Key: JMJXZCVZSCWVDV-UHFFFAOYSA-N
    • SMILES: N1C(N)=NC(=C(C=1N)CC)N

Computed Properties

  • Exact Mass: 153.10163
  • Monoisotopic Mass: 153.101
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 10
  • XLogP3: 0
  • Topological Polar Surface Area: 104Ų

Experimental Properties

  • Density: 1.325
  • Boiling Point: 470.6°Cat760mmHg
  • Flash Point: 269.7°C
  • Refractive Index: 1.7
  • PSA: 103.84
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